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Compound of Interest

Compound Name: Methylamino-PEG3-azide

Cat. No.: B608985 Get Quote

Essential Safety and Handling Guide for
Methylamino-PEG3-azide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methylamino-PEG3-azide. The following procedural

steps and data are designed to ensure safe operational handling and disposal, fostering a

secure laboratory environment.

Chemical and Physical Properties
Methylamino-PEG3-azide is a PEG-based PROTAC linker utilized in the synthesis of

PROTACs.[1] It contains an azide group that can react with alkynes, BCN, or DBCO via Click

Chemistry, and a methylamine group reactive with carboxylic acids and carbonyls.[1][2] The

polyethylene glycol (PEG) spacer enhances its solubility in aqueous solutions.[1][2]

Property Value

Molecular Formula C₉H₂₀N₄O₃

Molecular Weight 232.28 g/mol [3][4]

CAS Number 1355197-57-7[1][4]

Appearance Colorless crystalline solid[5]

Solubility Readily soluble in water[5][6]
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Hazard Identification and Engineering Controls
Organic azides can be heat- and shock-sensitive, with the potential to decompose explosively.

[7] While azides with a carbon-to-nitrogen ratio of less than 3 are particularly unstable, all azide

compounds should be handled with caution.[8] Sodium azide, an inorganic azide, is acutely

toxic and can be fatal if inhaled, absorbed through the skin, or swallowed.[9][10]

Engineering Controls are the first line of defense:

Fume Hood: All work with Methylamino-PEG3-azide, including weighing and solution

preparation, must be conducted in a certified chemical fume hood.[5][6][9][11][12]

Ventilation: Ensure proper ventilation to avoid the accumulation of vapors.[10][12]

Blast Shield: For reactions involving heating or scaling up, the use of a blast shield is

mandatory.[7][8][9]

Safety Shower and Eyewash Station: An ANSI-approved eyewash station and safety shower

must be immediately accessible within a 10-second travel time.[13]

Operational Plan: Step-by-Step Handling Protocol
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Methylamino-PEG3-azide to create

a barrier between the researcher and the chemical.[14][15]
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

rubber gloves (minimum 0.11

mm thickness) is

recommended.[5][11] For

higher toxicity risks, consider a

silver shield glove under the

nitrile glove.[9]

Prevents skin contact and

absorption.[11] Change gloves

immediately if contaminated.

[11]

Eye Protection

Chemical safety goggles or a

face shield must be worn.[5][9]

[15][16]

Protects eyes from splashes

and aerosols.

Body Protection

A polyethylene-coated or other

resistant disposable gown

should be worn over a lab

coat.[16][17][18]

Provides a barrier against

spills and contamination.[15]

Respiratory Protection

For procedures that may

generate dust or aerosols, a

NIOSH-approved respirator is

necessary.[17][18]

Prevents inhalation of the toxic

compound.[9]

Handling and Storage
Work Scale: Always work with the smallest possible quantities of the azide compound.[8][12]

Utensils: Use only plastic or ceramic spatulas for weighing and transferring; never use metal

spatulas.[6][7][8][9]

Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) as they can

form explosive organic azides.[7][9]

Concentration: Do not concentrate azide-containing solutions by rotary evaporation or

distillation.[7][8]

Storage: Store Methylamino-PEG3-azide in a cool, dry, well-ventilated area, away from

heat, light, shock, and incompatible materials such as acids, heavy metals, and oxidizing
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agents.[6][7][8][10][12] Store in a tightly closed, clearly labeled container.[6][10][12]

Experimental Workflow
The following diagram outlines the standard workflow for handling Methylamino-PEG3-azide
in a laboratory setting.
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Workflow for Handling Methylamino-PEG3-azide

Preparation

Reaction

Cleanup & Disposal

Don PPE:
- Double Nitrile Gloves

- Safety Goggles/Face Shield
- Resistant Gown

Prepare Fume Hood:
- Ensure certification

- Set up blast shield if needed

Weigh Compound:
- Use plastic/ceramic spatula

- Minimize quantity

Dissolve in appropriate
(non-halogenated) solvent

Transfer to Reaction Vessel

Conduct reaction in fume hood

Monitor reaction carefully

Decontaminate work surfaces
with soap and water (pH >9)

Post-Reaction

Segregate Azide Waste:
- Solid and liquid waste

- Use non-metal containers

Dispose of waste through
Environmental Health & Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methylamino-PEG3-azide | 1355197-57-7 [chemicalbook.com]

2. medkoo.com [medkoo.com]

3. Methylamino-PEG3-azide | C9H20N4O3 | CID 59887697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemscene.com [chemscene.com]

5. campus.kennesaw.edu [campus.kennesaw.edu]

6. Article - Standard Operating Procedur... [policies.unc.edu]

7. Information on Azide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

8. artscimedia.case.edu [artscimedia.case.edu]

9. chemistry.unm.edu [chemistry.unm.edu]

10. chemistry.osu.edu [chemistry.osu.edu]

11. - Division of Research Safety | Illinois [drs.illinois.edu]

12. mines.edu [mines.edu]

13. ehs.yale.edu [ehs.yale.edu]

14. PPE and Safety for Chemical Handling [acsmaterial.com]

15. sams-solutions.com [sams-solutions.com]

16. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

17. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

18. gerpac.eu [gerpac.eu]

To cite this document: BenchChem. [Personal protective equipment for handling
Methylamino-PEG3-azide]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b608985?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73062556.htm
https://www.medkoo.com/products/28596
https://pubchem.ncbi.nlm.nih.gov/compound/59887697
https://pubchem.ncbi.nlm.nih.gov/compound/59887697
https://www.chemscene.com/product/1355197-57-7.html
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Azide%20SOP.docx
https://drs.illinois.edu/Page/SafetyLibrary/SodiumAzide
https://www.mines.edu/ehs/wp-content/uploads/sites/90/2018/10/SOP-Sodium-Azide_Final.docx
https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-methylamino-peg3-azide
https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-methylamino-peg3-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-
methylamino-peg3-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-methylamino-peg3-azide
https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-methylamino-peg3-azide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

